Cas no 31899-59-9 (2H-Indazole-3-carboxamide,2-b-D-ribofuranosylthio- (8CI))

• Product Name: 2H-Indazole-3-carboxamide,2-b-D-ribofuranosylthio- (8CI)
• CAS No: 31899-59-9
• MF: C₁₃H₁₅N₃O₄S
• MW: 309.340901613235
• CID: 309282
• PubChem ID: 4551405
• Update Time: 2025-04-19

2H-Indazole-3-carboxamide,2-b-D-ribofuranosylthio- (8CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-3-carboxamide,2-b-D-ribofuranosylthio- (8CI)
• NSC140851
• 31899-59-9
• NSC-140851
• DTXSID10404171

• Inchi： 1S/C13H15N3O4S/c14-12(21)9-6-3-1-2-4-7(6)15-16(9)13-11(19)10(18)8(5-17)20-13/h1-4,8,10-11,13,17-19H,5H2,(H2,14,21)
• InChI Key： IIAFAZNQIWSUBY-UHFFFAOYSA-N
• SMILES： S=C(C1=C2C=CC=CC2=NN1C1C(C(C(CO)O1)O)O)N

Computed Properties

• Exact Mass: 309.078
• Monoisotopic Mass: 309.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 146A^2

Experimental Properties

• Density: 1.76
• Boiling Point: 665.3°C at 760 mmHg
• Flash Point: 356.2°C
• Refractive Index: 1.798
• PSA: 145.85000
• LogP: -0.01770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 2-ribofuranosylindazoles